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Compound of Interest

Compound Name:
5-chloro-1H-indole-3-carbonyl

chloride

Cat. No.: B8653867

Get Quote

Status: Reactive Intermediate | Precursor CAS: 10406-05-0 (Carboxylic Acid)

Executive Summary
5-Chloro-1H-indole-3-carbonyl chloride is a high-value, reactive electrophilic intermediate

used primarily in the synthesis of indole-based pharmaceuticals and agrochemicals. Unlike its

stable precursors, this acid chloride is rarely isolated due to its moisture sensitivity and

tendency to dimerize via the unprotected nitrogen (1H-position).

This guide addresses the in situ generation, stabilization, and immediate application of this

compound. It is a critical scaffold in the development of synthetic cannabinoids (JWH analogs),

kinase inhibitors, and indomethacin derivatives.

Chemical Identity & Properties
As a transient species, the physical properties below refer to the stable carboxylic acid

precursor from which the chloride is generated, alongside the theoretical parameters of the

chloride itself.
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Property Specification

Target Compound 5-Chloro-1H-indole-3-carbonyl chloride

Precursor Name 5-Chloroindole-3-carboxylic acid

Precursor CAS 10406-05-0

Related Aldehyde CAS 827-01-0 (5-Chloroindole-3-carboxaldehyde)

Molecular Formula C₉H₅Cl₂NO (Chloride) / C₉H₆ClNO₂ (Acid)

Molecular Weight 214.05 g/mol (Chloride) / 195.60 g/mol (Acid)

Reactivity Class Acyl Halide / Electrophile

Stability
Moisture Sensitive; Prone to hydrolysis and self-

acylation.[1]

Synthesis & Preparation Protocols
The synthesis of 5-chloro-1H-indole-3-carbonyl chloride is a multi-step process. Direct

chlorocarbonylation of 5-chloroindole is difficult; therefore, the most robust route proceeds via

the trichloroacetyl intermediate or the aldehyde, followed by oxidation to the acid, and finally

conversion to the acid chloride.

Reaction Scheme (Pathway Logic)
The following diagram illustrates the conversion of 5-chloroindole to the target acid chloride

and its subsequent trapping.
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Figure 1: Synthetic pathway from 5-chloroindole to the reactive acid chloride intermediate.
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Detailed Protocol: In Situ Generation
Objective: Generate 5-chloro-1H-indole-3-carbonyl chloride for immediate coupling.

Reagents:

5-Chloroindole-3-carboxylic acid (1.0 eq)

Thionyl Chloride (SOCl₂) (5.0 eq) or Oxalyl Chloride (1.5 eq) with DMF (cat.)

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Step-by-Step Procedure:

Setup: Flame-dry a 2-neck round-bottom flask and equip it with a magnetic stir bar, reflux

condenser, and an inert gas inlet (Ar or N₂).

Suspension: Charge the flask with 5-chloroindole-3-carboxylic acid (CAS 10406-05-0). Add

anhydrous DCM (0.2 M concentration). The acid may not fully dissolve initially.

Activation:

Method A (Thionyl Chloride): Add SOCl₂ dropwise. Heat to reflux (40°C) for 2–3 hours.

The suspension should clear as the acid chloride forms.

Method B (Oxalyl Chloride - Milder): Cool to 0°C. Add catalytic DMF (2-3 drops). Add

Oxalyl Chloride dropwise. Allow to warm to RT and stir for 2 hours.

Isolation (Optional but Risky): Evaporate volatiles under reduced pressure/inert atmosphere

to obtain a yellow/tan solid. Do not expose to air.

Coupling (Recommended): Dissolve the residue immediately in fresh anhydrous solvent and

add to the solution containing the nucleophile (amine/alcohol) and a base (Et₃N or DIPEA).

Critical Technical Note: The "1H" (free NH) group presents a risk of self-acylation

(polymerization) if the solution is concentrated too aggressively or stored. For high-yield

applications, consider protecting the nitrogen (e.g., N-Boc, N-Tosyl) prior to acid chloride

formation, then deprotecting post-coupling.
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Applications in Drug Discovery
The 5-chloro-indole-3-carbonyl motif is a "privileged scaffold" in medicinal chemistry, offering

specific electronic properties (due to the 5-Cl electron-withdrawing group) that modulate

binding affinity and metabolic stability.

Synthetic Cannabinoids (JWH Series Analogs)
Researchers utilize this core to synthesize analogs of the JWH series (e.g., JWH-018

derivatives). The 3-carbonyl linker is essential for receptor binding (CB1/CB2).

Mechanism: Friedel-Crafts acylation of the acid chloride with naphthalenes or benzenes.

Impact: The 5-chloro substituent often enhances potency and alters the metabolism

(blocking hydroxylation at the 5-position).

Kinase Inhibitors
Indole-3-carboxamides are potent scaffolds for kinase inhibition (e.g., JAK, VEGFR).

Workflow: The acid chloride is reacted with heteroaryl amines.

SAR Insight: The 5-chloro group fills hydrophobic pockets in the ATP-binding site, increasing

selectivity compared to the unsubstituted indole.

Experimental Workflow Diagram
The following diagram outlines the handling logic to maintain the integrity of this moisture-

sensitive intermediate during drug synthesis.
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Figure 2: Inert atmosphere workflow for handling 5-chloro-1H-indole-3-carbonyl chloride.

Safety & Handling
Corrosivity: The compound releases HCl upon hydrolysis. Handle in a fume hood.

Lachrymator: Like most acid chlorides, it is a potent eye and respiratory irritant.

Storage: Do not store. Generate ex tempore. If storage is unavoidable, keep under Argon at

-20°C in a sealed Schlenk vessel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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